3-[(2,4-Dichlorobenzyl)amino]propanoic acid

• Molecular Formula: C10H11Cl2NO2
• Molecular Weight: 248.10 g/mol
• IUPAC Name: 3-[(2,4-dichlorophenyl)methylamino]propanoic acid
• InChI: InChI=1S/C10H11Cl2NO2/c11-8-2-1-7(9(12)5-8)6-13-4-3-10(14)15/h1-2,5,13H,3-4,6H2,(H,14,15)
• InChI Key: LPBOBLBZKKXQRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CNCCC(=O)O

Description

3-[(2,4-Dichlorobenzyl)amino]propanoic acid is a well-characterized, potent, and selective ATP-competitive inhibitor of the Activin-like kinase 2 (ALK2/ACVR1) receptor source . This small molecule is a crucial research tool for investigating the bone morphogenetic protein (BMP) signaling pathway, particularly in the context of Fibrodysplasia Ossificans Progressiva (FOP), a rare genetic disorder characterized by heterotopic ossification source . By selectively targeting the mutant and wild-type ALK2 receptor, this compound helps researchers elucidate the molecular mechanisms driving pathological bone formation and provides a starting point for therapeutic development. Its research applications extend to other areas of skeletal biology, oncology, and regenerative medicine where BMP signaling plays a critical role. This product is supplied with comprehensive analytical data (including HPLC, MS, and NMR) to ensure high purity, identity, and batch-to-batch consistency for reliable research outcomes. It is intended for use in cell-based assays, enzymatic studies, and preclinical research models.

Preparation Methods

Nucleophilic Substitution with Acrylic Acid Derivatives

The most direct route involves reacting 2,4-dichlorobenzylamine with acrylic acid or its activated esters. In a representative procedure, 2,4-dichlorobenzylamine (1.0 equiv) is treated with methyl acrylate in refluxing 2-propanol for 12 hours, yielding the methyl ester intermediate. Subsequent hydrolysis with aqueous NaOH (2.0 M, 60°C, 4 hours) affords the target compound with an overall yield of 78%.

Key Data:

Parameter	Value
Reaction Temperature	80°C (reflux)
Solvent	2-Propanol
Yield (Methyl Ester)	85%
Hydrolysis Yield	92%

This method leverages the nucleophilicity of the benzylamine’s NH group, with the ester intermediate facilitating purification via column chromatography (silica gel, ethyl acetate/hexane 3:7).

Alkylation of β-Alanine Precursors

An alternative approach employs β-alanine derivatives as starting materials. For example, β-alanine methyl ester reacts with 2,4-dichlorobenzyl bromide under phase-transfer catalysis (PTC) conditions. Using tetrabutylammonium iodide (25 mol%) in dichloromethane (DCM) with 30% aqueous NaOH, the alkylation proceeds at room temperature within 2 hours, achieving 89% yield.

Optimized Conditions:

• Catalyst: n-Bu₄NI (25 mol%)
• Base: NaOH (40 equiv)
• Solvent System: DCM/H₂O (biphasic)
• Reaction Time: 2 hours

The product is isolated via extraction (DCM/H₂O) and purified by recrystallization from ethanol/water (1:1), yielding colorless crystals.

Hydrazide Intermediate Pathway

Hydrazide derivatives serve as versatile precursors. Hydrazinolysis of methyl 3-[(2,4-dichlorobenzyl)amino]propanoate with hydrazine hydrate (4.0 equiv) in refluxing methanol (6 hours) generates the hydrazide intermediate. Acid hydrolysis (6 M HCl, 100°C, 4 hours) then converts the hydrazide to the carboxylic acid with 94% efficiency.

Reaction Profile:

• Hydrazinolysis:
  • Yield: 91%
  • Purity (HPLC): >98%
• Hydrolysis:
  • Conversion: Quantitative
  • Isolation: Filtration after neutralization (pH 6.5)

This method minimizes side reactions, as the hydrazide group stabilizes the intermediate during purification.

Coupling Reagent-Assisted Synthesis

Carbodiimide-based coupling agents enhance reaction efficiency. A protocol using N,N'-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt) in DCM couples 2,4-dichlorobenzylamine to β-benzyloxycarbonyl-protected propanoic acid. Deprotection via hydrogenolysis (H₂, Pd/C) yields the target compound in 82% overall yield.

Data Table:

Reagent	Equiv	Role
DIC	1.2	Coupling Agent
HOBt	1.1	Activator
β-Z-Propanoic Acid	1.0	Substrate

Advantages:

• High regioselectivity (>99% by NMR)
• Scalable to 100 g batches

Catalytic Methods Using Ni(II) Complexes

Chiral Ni(II) complexes enable asymmetric synthesis, though the target compound lacks stereocenters. However, these methods are adaptable for racemic synthesis. For instance, a glycine-derived Ni(II) Schiff base complex undergoes alkylation with 2,4-dichlorobenzyl bromide in DMF (20°C, 6 hours), followed by acidic workup (3 M HCl) to release the amino acid.

Performance Metrics:

• Catalyst Loading: 10 mol% Ni(II)
• Yield: 76%
• Purity: 95% (after recrystallization)

This approach avoids racemization and is compatible with electron-deficient aryl halides.

Microwave-Assisted Synthesis

Microwave irradiation accelerates reaction kinetics. A mixture of 2,4-dichlorobenzylamine and acrylic acid in DMF (1:1.2 molar ratio) subjected to microwave heating (150°C, 30 minutes) achieves 88% conversion. Post-reaction neutralization (pH 7.0) and solvent evaporation yield the crude product, which is purified via ion-exchange chromatography.

Optimization Summary:

Parameter	Optimal Value
Temperature	150°C
Time	30 minutes
Solvent	DMF
Energy Output	300 W

This method reduces reaction time tenfold compared to conventional heating.

Industrial-Scale Production

For bulk synthesis, continuous flow reactors enhance efficiency. A two-step process involves:

• Esterification: 2,4-Dichlorobenzylamine + methyl acrylate → methyl ester (residence time: 10 minutes, 100°C).
• Hydrolysis: Ester + NaOH (2.0 M) → carboxylic acid (residence time: 15 minutes, 80°C).

Process Data:

Metric	Value
Throughput	5 kg/hour
Purity (Final)	99.2%
Solvent Recovery	98% (2-propanol)

This system achieves 94% overall yield with minimal waste.

Green Chemistry Approaches

Water-mediated reactions reduce environmental impact. 2,4-Dichlorobenzylamine and sodium acrylate react in aqueous NaOH (1.5 M, 70°C, 8 hours), yielding the product after acidification (HCl, pH 2). The aqueous phase is recycled, achieving 81% yield with E-factor = 0.7.

Sustainability Metrics:

• Atom Economy: 89%
• Carbon Efficiency: 92%
• Energy Consumption: 15 kWh/kg

Chemical Reactions Analysis

Types of Reactions

3-{[(2,4-dichlorophenyl)methyl]amino}propanoic acid undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions typically involve reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorinated aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic solutions.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

3-{[(2,4-dichlorophenyl)methyl]amino}propanoic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(2,4-dichlorophenyl)methyl]amino}propanoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it may interact with receptors in the nervous system, modulating their activity and influencing neurotransmission pathways.

Comparison with Similar Compounds

Antimicrobial Activity: Dichlorobenzyl vs. Hydroxyphenyl Derivatives

The antimicrobial efficacy of 3-[(2,4-dichlorobenzyl)amino]propanoic acid can be inferred from structurally related compounds:

• 3-((4-Hydroxyphenyl)amino)propanoic acid derivatives (e.g., compound 33 in ) exhibit broad-spectrum activity against ESKAPE pathogens, with MIC values of 8–16 µg/mL against Gram-positive bacteria (e.g., S. aureus) and 16–64 µg/mL against Gram-negative strains (e.g., P. aeruginosa). The 4-hydroxyphenyl group enhances hydrogen-bonding interactions with microbial targets but may reduce lipophilicity compared to dichlorinated analogs.
• Dichlorobenzyl derivatives: The 2,4-dichloro substitution likely increases resistance to enzymatic degradation and improves penetration through bacterial membranes. However, evidence suggests that highly lipophilic compounds may face efflux pump-mediated resistance in multidrug-resistant (MDR) strains, a challenge noted in amino acid-based antimicrobials.

Table 1: Antimicrobial Activity of Selected Propanoic Acid Derivatives

Compound	Substituent	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. P. aeruginosa
3-((4-Hydroxyphenyl)amino)	4-OH	8–16	16–64
P3 (Furin inhibitor)	Thiazol-2-ylamino	N/A	N/A (IC₅₀ = 35 µM vs. Furin)
Dichlorobenzyl derivative	2,4-Cl₂	Data not available	Data not available

Enzyme Inhibition: Role of Halogenation Patterns

• Furin Inhibition: Propanoic acid derivatives like P3 (3-((5-bromothiophen-2-yl)methylene)-4-oxo-thiazol-2-ylamino) inhibit Furin with an IC₅₀ of 35 µM.
• Collagenase Inhibition: highlights 2-amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid, which binds collagenase via hydrogen bonds (Gln215) and π–π interactions (Tyr201), achieving an IC₅₀ comparable to its 2,6-dichloro isomer (–6.4 vs. –6.5 kcal/mol Gibbs free energy). This underscores the importance of chlorine positioning in target engagement.

Key Insight : The 2,4-dichloro configuration optimizes hydrophobic and halogen-bonding interactions, whereas hydroxyl or heterocyclic substituents (e.g., thiazole in P3) prioritize polar interactions.

Pharmacokinetic and ADME Properties

• 3-((4-Hydroxyphenyl)amino)propanoic acid derivatives demonstrate favorable ADME profiles, including moderate LogP values (1.5–3.0) and high gastrointestinal absorption (>80%).
• Dichlorobenzyl analogs : Increased lipophilicity (LogP >3.5) may improve tissue penetration but could elevate metabolic clearance via cytochrome P450 enzymes. The tert-butoxycarbonyl (Boc)-protected derivative in exemplifies strategies to enhance stability during drug delivery.

Table 2: Predicted ADME Properties

Compound Type	LogP	Water Solubility	CYP450 Inhibition Risk
4-Hydroxyphenyl derivatives	1.5–3.0	Moderate	Low
Dichlorobenzyl derivatives	>3.5	Low	High

Biological Activity

3-[(2,4-Dichlorobenzyl)amino]propanoic acid is an organic compound with notable biological activity, particularly in the context of neurological disorders. This article explores its biochemical properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

3-[(2,4-Dichlorobenzyl)amino]propanoic acid has the molecular formula C10H11Cl2NO2. Its structure features a propanoic acid backbone with a dichlorobenzyl amino substituent. The presence of chlorine atoms at the 2 and 4 positions of the benzyl group contributes to its unique chemical properties and biological activities.

Research indicates that this compound interacts with various molecular targets, modulating the activity of enzymes involved in neurotransmitter synthesis. These interactions are crucial for understanding its mechanism of action and potential therapeutic benefits in treating neurological disorders.

Enzyme Interaction

• Enzymatic Modulation : 3-[(2,4-Dichlorobenzyl)amino]propanoic acid has been shown to inhibit or activate specific enzymes and receptors, influencing biochemical pathways essential for neuronal signaling.
• Neurotransmitter Systems : The compound may affect neurotransmitter systems by altering the activity of enzymes like acetylcholinesterase (AChE), which is critical in the regulation of neurotransmitter levels in the brain .

Therapeutic Potential

The compound has been studied for its potential in treating various neurological disorders due to its ability to modulate neurotransmitter systems. It shows promise as a candidate for further research into treatments for conditions such as epilepsy and other neurodegenerative diseases.

Case Studies

• Neurological Disorders : In preclinical studies, 3-[(2,4-Dichlorobenzyl)amino]propanoic acid demonstrated significant effects on neuronal activity, suggesting its potential as a therapeutic agent in conditions characterized by impaired neurotransmission.
• Antifungal Activity : While primarily focused on neurological applications, some studies have indicated that compounds structurally related to 3-[(2,4-Dichlorobenzyl)amino]propanoic acid exhibit antifungal properties against pathogens such as Botrytis cinerea and Rhizoctonia solani with effective concentrations comparable to commercial fungicides .

Comparative Analysis with Similar Compounds

The following table summarizes some structurally similar compounds and their unique features:

Compound Name	Molecular Formula	Unique Features
3-Amino-2-(3,4-dichlorobenzyl)propanoic Acid	C10H11Cl2NO2	Contains an additional amino group on the propanoic chain
3-(3,4-Dichlorophenyl)propanoic acid	C9H8Cl2O2	Lacks the amino substituent but retains similar aromatic characteristics
3-(2-Fluorophenyl)propanoic acid	C9H8ClFNO2	Substituted with fluorine instead of chlorine

This comparative analysis highlights the uniqueness of 3-[(2,4-Dichlorobenzyl)amino]propanoic acid due to its specific dichlorobenzyl substitution, which may impart distinct biological activities compared to similar compounds.